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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural information of 4-Oxohexanal, a dicarbonyl compound with potential applications in
various scientific domains. The information is presented to be a valuable resource for
researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical and Physical Properties

4-Oxohexanal, a bifunctional molecule containing both a ketone and an aldehyde group,
possesses a unique reactivity profile. A summary of its key quantitative properties is provided in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeH1002 [1]
Molecular Weight 114.14 g/mol [1]
IUPAC Name 4-oxohexanal [1]
CAS Number 25346-59-2 [1]

Canonical SMILES

CCC(=0)CCC=0

[1]

InChl=1S/C6H1002/c1-2-

InChl [1]
6(8)4-3-5-7/h5H,2-4H2,1H3
KKOFYQBBUSZDKJ-

InChlKey [1]
UHFFFAOYSA-N

Predicted LogP -0.2 [1]

Kovats Retention Index
909, 911 [1]

(Standard non-polar)

Chemical Structure

The structural representation of 4-Oxohexanal is fundamental to understanding its chemical

behavior and potential interactions.

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 4-Oxohexanal are not readily

Figure 1: Chemical structure of 4-Oxohexanal.

available in the public domain. However, general methods for the synthesis of 1,4-dicarbonyl

compounds can be adapted. One common approach is the oxidative cleavage of cyclic

precursors.

General Synthesis Workflow for 1,4-Dicarbonyl

Compounds
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The following diagram illustrates a generalized workflow for the synthesis of 1,4-dicarbonyl
compounds, which could be theoretically applied for the synthesis of 4-Oxohexanal.

Generalized Synthesis Workflow for 1,4-Dicarbonyl Compounds

Start with a suitable cyclic precursor
(e.g., a cyclobutene derivative)

Perform oxidative cleavage
(e.g., Ozonolysis, KMnO4, OsO4/NalO4)

Aqueous work-up and extraction
(e.g., with dichloromethane or ethyl acetate)

Purification of the crude product
(e.g., column chromatography)

Characterization of the final 1,4-dicarbonyl compound
(NMR, IR, MS)

Isolated 1,4-Dicarbonyl Compound

Click to download full resolution via product page

Figure 2: Generalized workflow for the synthesis of 1,4-dicarbonyl compounds.
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Spectroscopic Analysis

While specific experimental conditions for acquiring spectroscopic data for 4-Oxohexanal are
not detailed in the available literature, general protocols for similar small organic molecules can
be followed.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H and 3C NMR spectra would be crucial for structural elucidation. Samples are typically
dissolved in a deuterated solvent (e.g., CDCls, DMSO-de) and analyzed using a standard
NMR spectrometer (e.g., 400 or 500 MHz). Chemical shifts are reported in ppm relative to
a reference standard like tetramethylsilane (TMS).

e Infrared (IR) Spectroscopy:

o An IR spectrum would confirm the presence of the carbonyl groups (C=0) from the
aldehyde and ketone functionalities, typically showing strong absorption bands in the
region of 1700-1740 cm~1. The C-H stretches of the aldehyde group would also be
observable.

e Mass Spectrometry (MS):

o Mass spectrometry, often coupled with Gas Chromatography (GC-MS), would be used to
determine the molecular weight and fragmentation pattern of 4-Oxohexanal. The
molecular ion peak (M+) would be expected at an m/z corresponding to its molecular
weight (114.14).

Biological Activity

Currently, there is limited information on the biological activity of 4-Oxohexanal. One study has
reported its antibacterial activity. Further research is required to explore its full pharmacological
potential and any associated signaling pathways. No information regarding specific signaling
pathways involving 4-Oxohexanal was found during the literature search for this guide.

Conclusion

This technical guide has summarized the core chemical properties and structural features of 4-
Oxohexanal based on currently available information. While foundational data is accessible,
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there is a clear need for more detailed, publicly available experimental protocols for its
synthesis and comprehensive spectroscopic characterization. The reported antibacterial activity
suggests a potential avenue for future research into its biological applications. Professionals in
drug development and chemical research can use this guide as a starting point for further
investigation into this intriguing dicarbonyl compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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